Cas no 87407-12-3 (3-(trifluoromethyl)pyridine-2-carboxylic acid)

3-(trifluoromethyl)pyridine-2-carboxylic acid structure

87407-12-3 structure

Product Name:3-(trifluoromethyl)pyridine-2-carboxylic acid

CAS No:87407-12-3

Molecular Formula:C₇H₄F₃NO₂

Molecular Weight:191.107372283936

MDL:MFCD07375386

CID:61085

PubChem ID:13233844

3-(trifluoromethyl)pyridine-2-carboxylic acid Properties

Names and Identifiers

- 3-(Trifluoromethyl)picolinic acid
- 3-(Trifluoromethyl)pyridine-2-carboxylic acid
- 3-(Trifluoromethyl)-
- 3-(Trifluoromethyl)-2-picolinic Acid
- 3-(TRIFLUOROMETHYL)-2-PYRIDINECARBOXYLIC ACID
- 3-Trifluoromethylpicolinic acid
- 3-trifluoromethyl-2-pyridinecarboxylic acid
- 3-trifluoromethyl-pyridine-2-carboxylic acid
- 3-(Trifluoromethyl)-2-picolinic acid
- 3-(Trifluoromethyl)-2-picolinicacid
- 3-(trifluoromethyl)pyridine-2-carboxylic acid
- 3-(Trifluoromethyl)-2-pyridinecarboxylic acid (ACI)
- NA-0812
- MFCD07375386
- 3-(Trifluoromethyl)pyridine-2-carboxylic Acid
- Z1201624107
- DTXSID70530647
- SY003642
- 3-trifluoromethyl-2-pyridine carboxylic acid
- J-511033
- 87407-12-3
- 3-(trifluoromethyl)-2-pyridinecarboxylic acid
- STL556110
- 3-(trifluoromethyl)-pyridine-2-carboxylic acid
- AKOS005064018
- 3-(Trifluoromethy)pyridine-2-carboxylic acid
- AC-3039
- trifluoromethyl-2-picolinic acid
- 3-(Trifluoromethyl)picolinicacid
- 2-Pyridinecarboxylic acid, 3-(trifluoromethyl)-
- 3-(Trifluoromethyl)-2-pyridinecarboxylic Acid; 3-Trifluoromethylpyridine-2-carboxylic Acid;
- 3-Trifluoromethylpyridine-2-carboxylic acid
- SCHEMBL286833
- CS-W003406
- AB41844
- EN300-101921
- BBL102311
- DB-031395
- 3-(Trifluoromethyl)pyridine-2-carboxylic acid, 97%
- 3-(TRIFLUOROMETHYL)-2-PICOLINIC ACID
- T3155
- +Expand
- MDL： MFCD07375386
- InChIKey： DMWLBOPLZYJGPT-UHFFFAOYSA-N
- Inchi： 1S/C7H4F3NO2/c8-7(9,10)4-2-1-3-11-5(4)6(12)13/h1-3H,(H,12,13)
- SMILES： O=C(C1C(C(F)(F)F)=CC=CN=1)O

Computed Properties

Exact Mass: 191.01900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 191.01941286g/mol
Heavy Atom Count: 13
Complexity: 204
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 50.2Å²

Experimental Properties

LogP: 1.79860
PSA: 50.19000
Refractive Index: 1.475
Boiling Point: 274.4°C at 760 mmHg
Melting Point: 125-130 °C
Flash Point: 119.7℃
Density: 1.484

3-(trifluoromethyl)pyridine-2-carboxylic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004NPG-250mg	3-(Trifluoromethyl)picolinic acid	87407-12-3	97%	250mg	$4.00	2024-04-20
A2B Chem LLC	AC16548-250mg	3-Trifluoromethylpicolinic acid	87407-12-3	97%	250mg	$4.00	2024-04-19
abcr	AB467819-1 g	3-(Trifluoromethyl)pyridine-2-carboxylic acid, min. 95 %; .	87407-12-3		1g	€73.20	2023-04-21
Ambeed	A110573-250mg	3-(Trifluoromethyl)picolinic acid	87407-12-3	97%	250mg	$5.0	2024-07-16
Apollo Scientific	PC9130-1g	3-(Trifluoromethyl)pyridine-2-carboxylic acid	87407-12-3	97%	1g	£13.00	2024-07-28
Crysdot LLC	CD11038808-25g	3-(Trifluoromethyl)picolinic acid	87407-12-3	97+%	25g	$223	2024-07-19
Enamine	EN300-101921-0.05g	3-(trifluoromethyl)pyridine-2-carboxylic acid	87407-12-3	95%	0.05g	$19.0	2023-10-28
eNovation Chemicals LLC	D687469-10g	3-(Trifluoromethyl)pyridine-2-carboxylic Acid	87407-12-3	97%	10g	$120	2022-09-05
Frontier Specialty Chemicals	CAPOT12459-1 g	3-(Trifluoromethyl)pyridine-2-carboxylic acid	87407-12-3		1g	$ 27.00	2022-11-04
Key Organics Ltd	NA-0812-1MG	3-(trifluoromethyl)-2-pyridinecarboxylic acid	87407-12-3	>95%	1mg	£37.00	2023-09-08

3-(trifluoromethyl)pyridine-2-carboxylic acid Synthesis

Synthetic Circuit 1

175205-82-0

124-38-9

87407-12-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Toluene , Tetrahydrofuran ; -100 °C; 2 h, -75 °C
1.2 Reagents: Sodium hydroxide Solvents: Diethyl ether , Water
1.3 Reagents: Hydrogen ion ; pH 2

Reference

Recommendable routes to trifluoromethyl-substituted pyridine- and quinolinecarboxylic acids

Cottet, Fabrice; Marull, Marc; Lefebvre, Olivier; Schlosser, Manfred, European Journal of Organic Chemistry, 2003, (8), 1559-1568

Synthetic Circuit 2

519056-84-9

124-38-9

87407-12-3

Reaction Conditions

Reference

3-(Trifluoromethyl)pyridine

Taylor, Richard T., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

3-(trifluoromethyl)pyridine-2-carboxylic acid Raw materials

3-(trifluoromethyl)pyridine-2-carboxylic acid Preparation Products

3-(trifluoromethyl)pyridine-2-carboxylic acid (87407-12-3)

3-(trifluoromethyl)pyridine-2-carboxylic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:87407-12-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:87407-12-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:87407-12-3)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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87407-12-3 (3-(trifluoromethyl)pyridine-2-carboxylic acid) Related Products

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